Ethyl (4-cyclohexylphenyl)acetate

• CAS No.: 15649-06-6
• Molecular Formula: C16H22O2
• Molecular Weight: 246.35
• IUPAC Name: ethyl 2-(4-cyclohexylphenyl)acetate
• InChI: InChI=1S/C16H22O2/c1-2-18-16(17)12-13-8-10-15(11-9-13)14-6-4-3-5-7-14/h8-11,14H,2-7,12H2,1H3
• InChI Key: CJSMRVHLBFFKMK-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CC=C(C=C1)C2CCCCC2

Description

Ethyl (4-cyclohexylphenyl)acetate is a useful research compound. Its molecular formula is C16H22O2 and its molecular weight is 246.35. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.7 g of para-cyclohexyl-phenylacetonitrile, 21 ml of absolute ethanol, and 7.3 ml of concentrated sulfuric acid are boiled overnight. The mixture is then diluted with water and extracted several times with ethyl acetate. The solution is washed with sodium bicarbonate solution and water, and dried over sodium sulfate. The residue obtained on evaporation of the solvent is distilled in a high vacuum. There is obtained para-cyclohexylphenyl acetic acid ethyl ester boiling at 125°-127°C under a pressure of 0.5 mm of Hg.